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Compound of Interest

Compound Name: 2,6-Dichloro-N-methylaniline
CAS No.: 56462-00-1
Cat. No.: B3053836

Get Quote

Executive Summary & Structural Context[2][3][4][5]
[6]

¢ Systematic Name: N-Methyl-2,6-dichloroaniline

¢ Molecular Formula: C

H
Cl
N[1]{2]3]

e Molecular Weight: 176.04 g/mol [1][2]
o Key Structural Features:

o Steric Hindrance: The bulky chlorine atoms at the 2- and 6-positions create significant
steric crowding around the nitrogen atom.[2] This influences the chemical shift of the N-
methyl group and the exchange rate of the amine proton.[2]
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o Symmetry: Unlike mono-substituted anilines, the 2,6-dichloro substitution pattern renders
the aromatic ring symmetric, simplifying the NMR splitting patterns.[1]

Mass Spectrometry (MS) Analysis

The mass spectrum of 2,6-Dichloro-N-methylaniline is dominated by the characteristic
isotopic signature of the two chlorine atoms.[1]

Isotopic Pattern (Cl Signature)

Chlorine naturally exists as

Cl (75.8%) and

Cl (24.2%).[1][2] For a molecule with two chlorine atoms, the molecular ion cluster follows a
distinctive 9:6:1 intensity ratio:

e M
(m/z 175): Contains two
Cl atoms.[1][2]
e M+2 (m/z 177): Contains one
Cl and one
CL[1][2]
e M+4 (m/z 179): Contains two

Cl atoms.[1][2]

Fragmentation Pathway[1][2][8]

e Molecular lon (M

): The parent peak is typically robust due to the stability of the aromatic ring.[1][2]

« M-H|
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(m/z 174): Loss of a hydrogen atom (often from the N-methyl group) to form a stabilized
iminium ion.[1][2]

e [M-CH

]

(m/z 160): Loss of the methyl group to generate the 2,6-dichloroaniline cation.[1][2]
e [M-CI

(m/z 140): Radical loss of a chlorine atom, common in polychlorinated aromatics.[1][2]

Visualization: Fragmentation Logic

[M - H]+
m/z 174
(Iminium lon)

Molecular lon (M+) [M - CH3]+
m/z 175/177/179 m/z 160
(9:6:1 Ratio) (2,6-Dichloroaniline)

[M - CIj+

m/z 140
(Dechlorination)

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways observed in Electron lonization (El) Mass
Spectrometry.

Nuclear Magnetic Resonance (NMR)

Spectroscopy[1][2][5][9]
H NMR (Proton NMR)

The symmetry of the molecule simplifies the aromatic region into a characteristic AB

system (or A
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B).[1][2]

Proton Chemical Coupling

Environmen =l | Multiplicity Integration EIESEL Notes

t

» PpmM) )

Equivalent
protons meta

Ar-H (3, 5) 7.20 - 7.30 Doublet (d) 2H Uy _
to Nitrogen.
[11[2]

Ar-H (4) 6.60 — 6.75 Triplet (t) 1H Para proton.

r- .60 — 6. riple
Hz [1112]

Shift varies
with

N-H 4.00 - 4.50 Broad Singlet 1H N/A )
concentration
/solvent.[1][2]
May appear
as a doublet
if N-H

N-CH 2.85-300  Singlet (s) 3H N/A coupling is
resolved (
Hz).[1][2]

Note: In 2-chloro-N-methylaniline, the N-Me group appears at 2.92 ppm.[2] The additional

chlorine at position 6 slightly deshields the system, but the value remains close to 2.9-3.0 ppm.

C NMR (Carbon NMR)
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Chemical Shift (

Carbon Environment Assignment
» PpmM)

Ipso carbon attached to
C-1 (C-N) ~142.0 — 145.0 _

Nitrogen.

Ortho carbons bearing
C-2, C-6 (C-CI) ~128.0 - 130.0 _

Chlorine.
C-3, C-5(C-H) ~127.0 - 129.0 Meta carbons.
C-4 (C-H) ~119.0-121.0 Para carbon.[1][2]
N-CH ~30.0-32.0 Methyl carbon.[1][2]

Infrared Spectroscopy (IR)

The IR spectrum is definitive for distinguishing the secondary amine (N-methyl) from the

primary amine precursor (2,6-dichloroaniline).[1][2]
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Wavenumber (cm

Functional Group Mode Diagnostic Value
)
Single band
) (Secondary amine).[1]
N-H 3350 — 3450 Stretching ) )
[2] Primary amines
show two bands.
C-H (Aromatic) 3000 - 3100 Stretching Weak intensity.[1][2]
) Distinct from aromatic
C-H (Methyl) 2800 — 2950 Stretching CH
Characteristic
C=C (Aromatic) 1580, 1470 Ring Stretch benzene ring modes.
[1][2]
_ Aryl amine C-N bond.
C-N 1250 — 1350 Stretching

[1](2]

Strong band,
C-ClI 1050 — 1090 Stretching characteristic of aryl
chlorides.[1][2]

Experimental Workflow & Purity Logic

When synthesizing or isolating 2,6-Dichloro-N-methylaniline, the primary impurity is often the
unreacted starting material (2,6-dichloroaniline) or the over-methylated byproduct (N,N-
dimethyl-2,6-dichloroaniline).[1]

Purity Verification Diagram
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Crude Sample
(Post-Methylation)

1H NMR Analysis IR Analysis
Region: 2.8-3.0 ppm Region: 3300-3500 cm-1

Two Bands (IR) No Bands (IR) One Band (IR)
No Me-Singlet (NMR) Integrates 6H (NMR) Integrates 3H (NMR)
= Unreacted Starting Material = Impurity: N,N-Dimethyl = Target: N-Methyl
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Figure 2: Logical flow for distinguishing the target secondary amine from primary and tertiary
congeners.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Spectral Characterization of 2,6-
Dichloro-N-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053836/docs#technical-guide-spectral-
characterization-of-2-6-dichloro-n-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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